![molecular formula C17H18N4O3 B5852797 1-(2-methyl-3-nitrobenzoyl)-4-(2-pyridinyl)piperazine](/img/structure/B5852797.png)
1-(2-methyl-3-nitrobenzoyl)-4-(2-pyridinyl)piperazine
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Overview
Description
1-(2-methyl-3-nitrobenzoyl)-4-(2-pyridinyl)piperazine, also known as MNBP, is a chemical compound that has gained attention in the scientific community due to its potential use in various fields.
Mechanism of Action
The mechanism of action of 1-(2-methyl-3-nitrobenzoyl)-4-(2-pyridinyl)piperazine is not fully understood, but studies have suggested that it may act as a dopamine receptor agonist, which could explain its potential use in the treatment of Parkinson's disease. Additionally, studies have shown that this compound may induce apoptosis in cancer cells through the activation of caspase-3, a key enzyme involved in the process of programmed cell death.
Biochemical and Physiological Effects
Studies have shown that this compound has several biochemical and physiological effects, including the ability to reduce pain in animal models, induce apoptosis in cancer cells, and potentially act as a dopamine receptor agonist. However, more research is needed to fully understand the effects of this compound on the human body.
Advantages and Limitations for Lab Experiments
1-(2-methyl-3-nitrobenzoyl)-4-(2-pyridinyl)piperazine has several advantages for lab experiments, including its high yield and purity when synthesized using the established method. However, this compound also has limitations, including its potential toxicity and the need for further research to fully understand its effects on the human body.
Future Directions
There are several future directions for the study of 1-(2-methyl-3-nitrobenzoyl)-4-(2-pyridinyl)piperazine, including its potential use as a dopamine receptor agonist for the treatment of Parkinson's disease, its anti-cancer properties, and its potential use as an analgesic. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound on the human body and to determine its potential for use in clinical settings.
Conclusion
This compound is a chemical compound that has gained attention in the scientific community due to its potential use in various fields, including medicinal chemistry, neuroscience, and pharmacology. While more research is needed to fully understand its effects on the human body, this compound has shown promise in several areas and could lead to the development of new drugs and treatments in the future.
Synthesis Methods
1-(2-methyl-3-nitrobenzoyl)-4-(2-pyridinyl)piperazine can be synthesized through a multi-step process involving the reaction of 2-methyl-3-nitrobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-(2-pyridinyl)piperazine. This method has been reported in various journals and is considered a reliable way to produce this compound in high yield and purity.
Scientific Research Applications
1-(2-methyl-3-nitrobenzoyl)-4-(2-pyridinyl)piperazine has been studied for its potential use in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, this compound has been found to have anti-cancer properties, with studies showing its ability to induce apoptosis in cancer cells. In neuroscience, this compound has been studied for its potential use as a dopamine receptor agonist, which could lead to the development of new drugs for the treatment of Parkinson's disease. In pharmacology, this compound has been found to have analgesic properties, with studies showing its ability to reduce pain in animal models.
properties
IUPAC Name |
(2-methyl-3-nitrophenyl)-(4-pyridin-2-ylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O3/c1-13-14(5-4-6-15(13)21(23)24)17(22)20-11-9-19(10-12-20)16-7-2-3-8-18-16/h2-8H,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYVGLGSYKMJWOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C(=O)N2CCN(CC2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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